2-bromo-4-(methoxymethoxy)benzonitrile
Overview
Description
2-Bromo-4-(methoxymethoxy)benzonitrile (2-BMMB) is an organic compound that has been studied for its potential applications in scientific research. It is a colorless, crystalline solid with a melting point of 85°C and a boiling point of 221°C. 2-BMMB has been studied for its ability to act as a catalyst in various chemical reactions, as well as its potential in drug development and other medical applications.
Scientific Research Applications
2-bromo-4-(methoxymethoxy)benzonitrile has been studied for its potential applications in a variety of scientific research areas. It has been used as a catalyst in the synthesis of polymers, as well as in the synthesis of organic compounds such as polyaromatic hydrocarbons. It has also been studied for its potential in drug development and other medical applications, as it has been found to be an effective inhibitor of the enzyme cyclooxygenase-2 (COX-2).
Mechanism of Action
The mechanism of action of 2-bromo-4-(methoxymethoxy)benzonitrile is not yet fully understood. However, it is believed that the compound acts as an inhibitor of the enzyme cyclooxygenase-2 (COX-2) by binding to the active site of the enzyme. This binding prevents the enzyme from converting arachidonic acid into prostaglandins, which are involved in inflammation and pain.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-bromo-4-(methoxymethoxy)benzonitrile are not yet fully understood. However, it has been found to have anti-inflammatory and analgesic effects in animal studies. It has also been found to have anti-tumor effects in some studies, and it has been shown to be effective in reducing the symptoms of asthma in animal models.
Advantages and Limitations for Lab Experiments
2-bromo-4-(methoxymethoxy)benzonitrile has several advantages for use in laboratory experiments. It is a relatively stable compound, with a melting point of 85°C and a boiling point of 221°C. It is also relatively inexpensive and easy to synthesize. However, it is important to note that 2-bromo-4-(methoxymethoxy)benzonitrile is toxic and should be handled with care.
Future Directions
The potential applications of 2-bromo-4-(methoxymethoxy)benzonitrile are still being explored. Some possible future directions include further study of its mechanism of action, its potential as an inhibitor of other enzymes, and its potential in drug development. Additionally, further studies could be conducted to explore the biochemical and physiological effects of 2-bromo-4-(methoxymethoxy)benzonitrile, as well as its potential toxicity.
Synthesis Methods
2-bromo-4-(methoxymethoxy)benzonitrile can be synthesized from the reaction of 2-bromobenzonitrile and 4-methoxymethoxybenzaldehyde in an aqueous solution. The reaction is catalyzed by an acid, such as hydrochloric acid, and the product is purified by recrystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-bromo-4-(methoxymethoxy)benzonitrile involves the bromination of 4-(methoxymethoxy)benzonitrile.", "Starting Materials": [ "4-(methoxymethoxy)benzonitrile", "Bromine", "Acetic acid", "Sodium acetate", "Water" ], "Reaction": [ "Step 1: Dissolve 4-(methoxymethoxy)benzonitrile in acetic acid.", "Step 2: Add sodium acetate to the solution and stir.", "Step 3: Slowly add bromine to the solution while stirring.", "Step 4: Continue stirring for several hours until the reaction is complete.", "Step 5: Pour the reaction mixture into water and collect the precipitate.", "Step 6: Wash the precipitate with water and dry to obtain 2-bromo-4-(methoxymethoxy)benzonitrile." ] } | |
CAS RN |
2742653-71-8 |
Product Name |
2-bromo-4-(methoxymethoxy)benzonitrile |
Molecular Formula |
C9H8BrNO2 |
Molecular Weight |
242.1 |
Purity |
95 |
Origin of Product |
United States |
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